Methyl 13-amino-2-oxatricyclo[9.4.0.0^{3,8}]pentadeca-1(15),3(8),4,6,9,11,13-heptaene-9-carboxylate

• IUPAC Name: methyl 3-aminobenzo[b][1]benzoxepine-6-carboxylate
• InChI: InChI=1S/C16H13NO3/c1-19-16(18)13-9-10-8-11(17)6-7-14(10)20-15-5-3-2-4-12(13)15/h2-9H,17H2,1H3
• InChI Key: WPUBONXUJZTWKN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=CC(=C2)N)OC3=CC=CC=C31
• Molecular Formula: C16H13NO3
• Molecular Weight: 267.28 g/mol

Description

Methyl 13-amino-2-oxatricyclo[9.4.0.0^{3,8}]pentadeca-1(15),3(8),4,6,9,11,13-heptaene-9-carboxylate is a useful research compound. Its molecular formula is C16H13NO3 and its molecular weight is 267.284. The purity is usually 95%.
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Scientific Research Applications

Asymmetric Synthesis and Aza-Diels-Alder Reactions

Compounds similar to the specified methyl ester have been synthesized through asymmetric reactions, such as Aza-Diels-Alder reactions, indicating potential applications in the creation of bicyclic amino acid derivatives. These compounds are synthesized by reacting chiral iminium ions with cyclopentadiene, showcasing their utility in creating stereochemically complex structures (Waldmann & Braun, 1991).

Crystal Structure Analysis

The study of crystal structures of related compounds, such as methyl 6-methoxy-17-oxo-2-azatricyclo[7.7.1.0(3,8)]heptadeca-3(8),4,6,13-tetraene-11,15-diyne-2-carboxylate, reveals insights into the rigidity and conformation of azabicycloenediyne cores. This research aids in understanding the structural properties and potential reactivity of complex molecules (Lynch et al., 1995).

Levulinic Acid Reactions with Amino Acids

The reactions of levulinic acid with norbornane/ene amino acids and diamines have yielded a variety of cyclic compounds, highlighting potential pathways for synthesizing novel bicyclic and tricyclic structures. These reactions demonstrate the versatility of such compounds in generating diverse molecular architectures (Stájer et al., 2004).

Transport Applications of Bicyclic Amino Acids

Research into the synthesis and transport applications of bicyclic amino acids, such as 3-aminobicyclo[3.2.1]octane-3-carboxylic acids, underscores the potential of these compounds in biological systems, particularly in relation to membrane transport systems. These studies open up avenues for the development of molecules with specific bioactive properties (Christensen et al., 1983).

Regioselective Addition to Fullerenes

The study of regioselective addition of N-(4-thiocyanatophenyl)pyrrolidine addends to fullerenes reveals potential applications of complex cyclic compounds in the field of material science, particularly in modifying the properties of fullerenes for various applications (Ortiz et al., 2009).